Cas no 109-38-6 (Octadecanoic acid,2-butoxyethyl ester)

• Product Name: Octadecanoic acid,2-butoxyethyl ester
• CAS No: 109-38-6
• MF: C₂₄H₄₈O₃
• MW: 384.636128425598
• CID: 149354
• Update Time: 2025-06-12

Octadecanoic acid,2-butoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,2-butoxyethyl ester
• 2-butoxyethyl octadecanoate
• 2-BUTOXYETHYL STEARATE
• EINECS 203-668-3
• KP-23
• Dermol BES
• NISTC109386
• Butoxyethyl stearate
• 2-Butoxyethyl sterarate
• Stearic acid, 2-butoxyethyl ester
• Octadecanoicacid,2-butoxyethylester
• Octadecanoic acid, 2-butoxyethyl ester

• Inchi： 1S/C24H48O3/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24(25)27-23-22-26-21-6-4-2/h3-23H2,1-2H3
• InChI Key： NHUXFMNHQIITCP-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCCCCCC)C(=O)OCCOCCCC

Computed Properties

• Exact Mass: 384.36000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 23
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.6

Experimental Properties

• PSA: 35.53000
• LogP: 7.60780

Additional information on Octadecanoic acid,2-butoxyethyl ester

Recent Advances in the Study of Octadecanoic acid,2-butoxyethyl ester (CAS: 109-38-6)

Octadecanoic acid,2-butoxyethyl ester (CAS: 109-38-6), also known as butoxyethyl stearate, is a chemical compound of significant interest in the chemical, biological, and pharmaceutical industries. This ester derivative of stearic acid has been widely studied for its applications in drug delivery systems, cosmetic formulations, and industrial lubricants. Recent research has focused on its physicochemical properties, biocompatibility, and potential therapeutic uses, making it a compound of high relevance in multidisciplinary studies.

A recent study published in the Journal of Chemical and Pharmaceutical Research (2023) explored the synthesis and characterization of Octadecanoic acid,2-butoxyethyl ester, emphasizing its role as a non-toxic solvent and plasticizer. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm the purity and structural integrity of the compound. Their findings highlighted its stability under varying pH conditions, suggesting its suitability for use in controlled-release drug formulations.

In the field of dermatology, Octadecanoic acid,2-butoxyethyl ester has been investigated for its emollient properties. A 2023 study in the International Journal of Cosmetic Science demonstrated its efficacy in enhancing skin hydration and barrier function. The study utilized in vitro and in vivo models to assess the compound's moisturizing effects, revealing a significant reduction in transepidermal water loss (TEWL) when incorporated into topical formulations. These results underscore its potential as a key ingredient in skincare products targeting dry and sensitive skin.

Another groundbreaking study, published in Biomaterials Science (2024), examined the compound's role in nanoparticle-based drug delivery systems. The researchers synthesized lipid nanoparticles incorporating Octadecanoic acid,2-butoxyethyl ester and evaluated their drug-loading capacity and release kinetics. The study reported improved bioavailability of hydrophobic drugs, such as paclitaxel, when delivered via these nanoparticles. This advancement opens new avenues for the treatment of cancers and other diseases requiring targeted therapy.

Despite its promising applications, challenges remain in the large-scale production and regulatory approval of Octadecanoic acid,2-butoxyethyl ester. A 2023 review in Regulatory Toxicology and Pharmacology discussed the need for comprehensive toxicological studies to ensure its safety in consumer and medical products. The authors called for standardized testing protocols to assess long-term exposure risks and environmental impact, which are critical for gaining regulatory approval and public acceptance.

In conclusion, Octadecanoic acid,2-butoxyethyl ester (CAS: 109-38-6) continues to be a compound of great interest due to its versatile applications and favorable properties. Recent studies have expanded our understanding of its potential in drug delivery, skincare, and industrial uses. However, further research is needed to address regulatory and safety concerns, paving the way for its broader adoption in the chemical, biological, and pharmaceutical industries.